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Cat. No.: B157249 Get Quote

Introduction
Calcium is a critical element in numerous biological and chemical systems, and its accurate

quantification is essential in pharmaceutical development, quality control, and various research

applications. Complexometric titration with ethylenediaminetetraacetic acid (EDTA) is a widely

adopted and reliable method for the determination of calcium ions. This application note details

a specific protocol for the complexometric titration of calcium using Thymolphthalexone as a

visual indicator. At a high pH, EDTA forms a stable, colorless complex with calcium ions.

Thymolphthalexone provides a distinct color change at the endpoint of the titration, allowing

for precise and reproducible quantification of calcium in aqueous samples. This method is

particularly useful for its sharp endpoint and suitability for samples where magnesium

interference can be minimized by pH adjustment.

Principle
The titration is based on the reaction between the calcium ions (Ca²⁺) in the sample and a

standardized solution of EDTA, a hexadentate ligand. The reaction is carried out at a high pH

(typically >12) to ensure the quantitative formation of the Ca-EDTA complex and to precipitate

any interfering magnesium ions as magnesium hydroxide.

The fundamental reaction is:
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Ca²⁺ + [EDTA]⁴⁻ → [Ca-EDTA]²⁻

Thymolphthalexone, a metallochromic indicator, is used to detect the endpoint. In the

presence of calcium ions at an alkaline pH, Thymolphthalexone forms a colored complex. As

the EDTA titrant is added, it sequesters the free calcium ions. Once all the calcium has been

complexed by EDTA, the subsequent drop of EDTA breaks the calcium-indicator complex,

causing a distinct color change, which signals the endpoint of the titration.

Materials and Reagents
Reagent/Material Specification

Disodium EDTA (Na₂H₂EDTA·2H₂O) Analytical Grade

Calcium Carbonate (CaCO₃) Primary Standard

Hydrochloric Acid (HCl) Concentrated, Analytical Grade

Sodium Hydroxide (NaOH) Pellets, Analytical Grade

Thymolphthalexone Indicator Powder

Ethanol 95%

Deionized Water High Purity

Burette 50 mL, Class A

Pipette 25 mL, Class A

Volumetric Flasks 100 mL, 250 mL, 1000 mL, Class A

Erlenmeyer Flasks 250 mL

Magnetic Stirrer and Stir Bar -

pH Meter or pH indicator paper -

Experimental Protocols
Preparation of Solutions
1. 0.05 M EDTA Standard Solution:
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Accurately weigh approximately 18.61 g of disodium EDTA dihydrate.

Dissolve in 800 mL of deionized water in a 1000 mL volumetric flask.

Gently heat and stir if necessary to dissolve completely.

Cool to room temperature and dilute to the mark with deionized water.

Mix thoroughly.

Standardize this solution against a primary standard calcium carbonate solution.

2. Primary Standard Calcium Solution (approx. 0.05 M):

Accurately weigh approximately 1.25 g of dried (at 110°C) primary standard calcium

carbonate into a 250 mL beaker.

Add approximately 50 mL of deionized water.

Slowly and carefully add a minimum amount of 1 M hydrochloric acid dropwise until the

calcium carbonate is completely dissolved, avoiding excessive effervescence.

Quantitatively transfer the solution to a 250 mL volumetric flask.

Rinse the beaker several times with deionized water and add the rinsings to the flask.

Dilute to the mark with deionized water and mix thoroughly.

Calculate the exact molarity of the calcium solution.

3. Sodium Hydroxide Solution (2 M):

Carefully dissolve 80 g of sodium hydroxide pellets in approximately 800 mL of deionized

water in a beaker, as the dissolution is exothermic.

Cool the solution to room temperature.

Transfer to a 1000 mL volumetric flask and dilute to the mark with deionized water.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b157249?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


4. Thymolphthalexone Indicator Solution:

Dissolve 0.1 g of Thymolphthalexone powder in 100 mL of 95% ethanol.

Standardization of 0.05 M EDTA Solution
Pipette 25.00 mL of the primary standard calcium solution into a 250 mL Erlenmeyer flask.

Add approximately 50 mL of deionized water.

Add 5 mL of 2 M sodium hydroxide solution to raise the pH to >12. Check the pH with a pH

meter or pH paper.

Add 3-4 drops of Thymolphthalexone indicator solution. The solution should turn a blue-

magenta color.

Titrate with the prepared 0.05 M EDTA solution from a burette with constant stirring until the

color changes from blue-magenta to colorless or a very pale grey.

Record the volume of EDTA solution used.

Repeat the titration at least two more times and calculate the average molarity of the EDTA

solution.

Sample Analysis Protocol
Prepare the sample containing an unknown concentration of calcium. If the sample is solid,

dissolve a known weight in a suitable solvent and dilute to a known volume.

Pipette an appropriate aliquot (e.g., 25.00 mL) of the sample solution into a 250 mL

Erlenmeyer flask.

Add approximately 50 mL of deionized water.

Adjust the pH to >12 using the 2 M sodium hydroxide solution.

Add 3-4 drops of Thymolphthalexone indicator solution.
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Titrate with the standardized 0.05 M EDTA solution until the endpoint is reached, as indicated

by the color change from blue-magenta to colorless or pale grey.

Record the volume of EDTA consumed.

Perform replicate titrations to ensure accuracy.

Data Presentation
Table 1: Standardization of EDTA Solution

Trial

Volume of
Standard
Ca²⁺
Solution
(mL)

Initial
Burette
Reading
(mL)

Final
Burette
Reading
(mL)

Volume of
EDTA
Consumed
(mL)

Calculated
Molarity of
EDTA (M)

1 25.00 0.10 24.90 24.80 0.0504

2 25.00 0.20 25.05 24.85 0.0503

3 25.00 0.15 25.00 24.85 0.0503

Average 0.0503

Table 2: Analysis of Unknown Calcium Sample

Trial
Volume of
Unknown
Sample (mL)

Initial Burette
Reading (mL)

Final Burette
Reading (mL)

Volume of
EDTA
Consumed
(mL)

1 25.00 0.50 18.90 18.40

2 25.00 0.60 19.05 18.45

3 25.00 0.70 19.10 18.40

Average 18.42
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Calculation of Calcium Concentration
The concentration of calcium in the unknown sample can be calculated using the following

formula:

Molarity of Ca²⁺ = (Molarity of EDTA × Volume of EDTA consumed) / Volume of Sample

Visualization of the Experimental Workflow
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To cite this document: BenchChem. [Application Note: Determination of Calcium by
Complexometric Titration using Thymolphthalexone]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b157249#protocol-for-complexometric-
titration-of-calcium-using-thymolphthalexone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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